![molecular formula C20H26N2O4S2 B4712962 4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide](/img/structure/B4712962.png)
4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide
Overview
Description
4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide, also known as E-4031, is a compound that has been widely used in scientific research for its ability to selectively block the cardiac potassium channel known as hERG. This compound has been found to have various applications in scientific research, including the study of cardiac arrhythmias and drug discovery.
Mechanism of Action
The mechanism of action of 4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide involves its binding to the hERG potassium channel and blocking the flow of potassium ions through the channel. This results in a prolongation of the cardiac action potential duration and an increase in the risk of arrhythmias.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the prolongation of the QT interval on the electrocardiogram, which is a measure of cardiac repolarization. This compound has also been shown to induce early afterdepolarizations and triggered activity, which are known to be pro-arrhythmic.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide in lab experiments is its ability to selectively block the hERG potassium channel, which allows for the study of its specific effects on cardiac repolarization. However, its pro-arrhythmic effects can limit its use in certain experiments, and caution must be taken when interpreting the results.
Future Directions
There are several future directions for the use of 4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide in scientific research. One area of interest is the development of more selective hERG inhibitors that can be used to study the channel's specific effects on cardiac repolarization. Another direction is the study of the role of hERG dysfunction in other diseases, such as cancer and neurological disorders. Additionally, this compound can be used in drug discovery to screen for potential anti-arrhythmic compounds.
Scientific Research Applications
4-ethyl-N-{4-[(3-methyl-1-piperidinyl)sulfonyl]phenyl}benzenesulfonamide has been extensively used in scientific research for its ability to selectively block the hERG potassium channel. This channel plays a crucial role in cardiac repolarization, and its dysfunction has been associated with various cardiac arrhythmias. By blocking this channel, this compound has been used to study the mechanisms underlying these arrhythmias and to test the efficacy of potential anti-arrhythmic drugs.
properties
IUPAC Name |
4-ethyl-N-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4S2/c1-3-17-6-10-19(11-7-17)27(23,24)21-18-8-12-20(13-9-18)28(25,26)22-14-4-5-16(2)15-22/h6-13,16,21H,3-5,14-15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQFWRJBCTWSEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC(C3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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